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Compound of Interest

Compound Name: 1,8-Dinitrobenzo(e)pyrene

Cat. No.: B053518 Get Quote

In-Depth Technical Guide: 1,8-
Dinitrobenzo(e)pyrene
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological implications of 1,8-Dinitrobenzo(e)pyrene, tailored for researchers,

scientists, and professionals in drug development.

Core Chemical and Physical Data
1,8-Dinitrobenzo(e)pyrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH). Below is a

summary of its key quantitative data.

Property Value Source

Chemical Formula C₂₀H₁₀N₂O₄ [1]

Molecular Weight 342.3 g/mol [1]

IUPAC Name 1,8-dinitrobenzo[e]pyrene [1]

CAS Number 120812-49-9

Monoisotopic Mass 342.06405680 Da [1]
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While a specific, detailed experimental protocol for the synthesis of 1,8-Dinitrobenzo(e)pyrene
is not readily available in the reviewed literature, a general method for the nitration of pyrene

derivatives can be adapted. The following protocol is a representative procedure for the

synthesis of dinitropyrenes, which would likely be applicable for the synthesis of 1,8-
Dinitrobenzo(e)pyrene from benzo[e]pyrene.

Protocol: General Nitration of Benzo[e]pyrene

This protocol is based on established methods for the nitration of polycyclic aromatic

hydrocarbons.

Materials:

Benzo[e]pyrene

Fuming nitric acid

Acetic anhydride

Dichloromethane

Silica gel for column chromatography

Hexane

Toluene

Procedure:

Reaction Setup: In a round-bottom flask, dissolve Benzo[e]pyrene in dichloromethane. Cool

the solution in an ice bath.

Nitration: Slowly add a pre-cooled mixture of fuming nitric acid and acetic anhydride to the

Benzo[e]pyrene solution with constant stirring. The reaction is exothermic and the

temperature should be maintained below 5°C.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC).
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Quenching: Once the reaction is complete, slowly pour the reaction mixture into ice-water to

quench the reaction.

Extraction: Separate the organic layer and wash it sequentially with water, a saturated

solution of sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium

sulfate.

Purification: Concentrate the organic extract under reduced pressure. The resulting crude

product, a mixture of nitro-isomers, is then purified by column chromatography on silica gel

using a hexane-toluene gradient to isolate the 1,8-Dinitrobenzo(e)pyrene isomer.

Characterization: The structure and purity of the final product should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Biological Signaling and Genotoxicity
The biological activity of 1,8-Dinitrobenzo(e)pyrene is not as extensively studied as its parent

compound, benzo[a]pyrene. However, based on the known metabolic pathways of similar nitro-

PAHs, a likely mechanism of action involves metabolic activation to reactive intermediates that

can cause DNA damage. The genotoxicity of the related compound, 3,6-dinitrobenzo[e]pyrene,

has been demonstrated in mammalian cells.[2]

The metabolic activation of benzo[a]pyrene, a well-studied carcinogen, proceeds through the

cytochrome P450 monooxygenase system to form diol epoxides, which are highly reactive with

DNA. It is plausible that 1,8-Dinitrobenzo(e)pyrene undergoes similar metabolic activation,

potentially involving nitroreduction, leading to the formation of DNA adducts and subsequent

mutations.

Below is a diagram illustrating a probable metabolic activation pathway for 1,8-
Dinitrobenzo(e)pyrene, leading to potential genotoxicity.
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Metabolic activation and genotoxicity of 1,8-Dinitrobenzo(e)pyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight and formula of 1,8-
Dinitrobenzo(e)pyrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053518#molecular-weight-and-formula-of-1-8-
dinitrobenzo-e-pyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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